Cas no 39127-11-2 (1-Octyl-4,4'-bipyridin-1-ium dibromide)

• Product name: 1-Octyl-4,4'-bipyridin-1-ium dibromide
• CAS No: 39127-11-2
• MF: C₁₈H₂₆Br₂N₂
• MW: 430.220443248749
• CID: 2825343
• PubChem ID: 69181847

1-Octyl-4,4'-bipyridin-1-ium dibromide Chemical and Physical Properties

Names and Identifiers

• 1-Octyl-4,4'-bipyridin-1-ium dibromide
• 39127-11-2
• SCHEMBL4769564
• DTXSID80739967

• Inchi： InChI=1S/C18H25N2.2BrH/c1-2-3-4-5-6-7-14-20-15-10-18(11-16-20)17-8-12-19-13-9-17;;/h8-13,15-16H,2-7,14H2,1H3;2*1H/q+1;;/p-1
• InChI Key： TWYRQUYFEPAEFB-UHFFFAOYSA-M

Computed Properties

• Exact Mass: 430.04422Da
• Monoisotopic Mass: 428.04627Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 228
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18Ų